Cas no 158719-41-6 (N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline)

• Product Name: N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline
• CAS No: 158719-41-6
• MF: C₁₃H₁₁FN₄
• MW: 242.251645326614
• MDL: MFCD00439366
• CID: 3066493
• PubChem ID: 805385
• Update Time: 2025-06-09

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• N-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)-4-fluoroaniline
• 158719-41-6
• LS-05878
• N-[(1H-1,2,3-benzotriazol-1-yl)methyl]-4-fluoroaniline
• 1H-Benzotriazole-1-methanamine, N-(4-fluorophenyl)-
• ALBB-017734
• H32387
• (1H-1,2,3-benzotriazol-1-ylmethyl)(4-fluorophenyl)amine
• AKOS000741024
• CS-0333975
• N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline
• N-(benzotriazol-1-ylmethyl)-4-fluoroaniline
• MFCD00439366

• MDL： MFCD00439366
• Inchi： 1S/C13H11FN4/c14-10-5-7-11(8-6-10)15-9-18-13-4-2-1-3-12(13)16-17-18/h1-8,15H,9H2
• InChI Key： RSTJSEXNEQUVLD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NCN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 242.09677453Da
• Monoisotopic Mass: 242.09677453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline: An Overview of a Versatile Compound (CAS No. 158719-41-6)

N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline (CAS No. 158719-41-6) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its distinct structural features, which include a benzotriazole moiety and a fluorinated aniline group. These features contribute to its broad range of applications, from pharmaceutical development to advanced materials research.

The chemical structure of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline consists of a benzotriazole ring attached to an aniline moiety via a methylene bridge. The presence of the fluorine atom on the aniline ring imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations and functionalization reactions.

In the realm of medicinal chemistry, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of inhibitors for specific enzymes involved in cancer progression. The benzotriazole moiety provides excellent binding affinity to target proteins, while the fluorinated aniline group enhances the overall pharmacological properties of the final drug candidates.

Beyond its applications in drug discovery, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Studies conducted at the Massachusetts Institute of Technology have demonstrated that this compound can be used as a dopant or functional additive in organic semiconductors, improving their performance and stability under various conditions.

The synthesis of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions between appropriate starting materials. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

One notable application of N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline is in the field of fluorescence imaging. The fluorinated aniline group imparts strong fluorescent properties to the molecule, making it useful as a fluorescent probe for cellular imaging and other analytical techniques. Researchers at Harvard University have developed novel imaging agents based on this compound that exhibit high sensitivity and selectivity for specific cellular targets.

In addition to its chemical properties, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline has been studied for its potential environmental impact. Studies have shown that this compound is relatively stable under normal environmental conditions but can be effectively degraded through advanced oxidation processes. This information is crucial for ensuring its safe use and disposal in industrial settings.

The future prospects for N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline are promising. Ongoing research continues to explore new applications and optimize existing ones. For example, efforts are underway to develop more efficient synthetic methods and to enhance the compound's performance in various functional materials. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are expected to yield innovative solutions that leverage the unique properties of this versatile compound.

In conclusion, N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-4-fluoroaniline (CAS No. 158719-41-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and analytical chemistry. Its unique structural features and functional groups make it an invaluable tool for researchers across multiple disciplines. As research continues to advance, it is likely that new and exciting applications for this compound will emerge, further solidifying its importance in modern scientific endeavors.